Succinate dehydrogenase-IN-4

• Molecular Formula: C20H21N3O2S2
• Molecular Weight: 399.5 g/mol
• InChI: InChI=1S/C20H21N3O2S2/c1-12-6-4-5-7-16(12)18(25)21-19-22-23-20(27-19)26-11-14(3)15-9-8-13(2)17(24)10-15/h4-8,15H,3,9-11H2,1-2H3,(H,21,22,25)/t15-/m1/s1
• InChIKey: QIJVLKQCUWQKKJ-OAHLLOKOSA-N

Succinate dehydrogenase-IN-4: Chemical Identity and Pharmacological Profile

Succinate dehydrogenase-IN-4, also designated as Compound 4b, is a synthetic L-carvone-based 1,3,4-thiadiazole-amide derivative that functions as a selective inhibitor of succinate dehydrogenase (SDH), a critical enzyme in the mitochondrial respiratory chain and tricarboxylic acid cycle [1]. With a molecular formula of C20H21N3O2S2 and a molecular weight of 399.53 g/mol, this compound belongs to the class of SDH inhibitors (SDHIs) being actively investigated for antifungal applications in agricultural and medicinal chemistry .

1 SDH enzymatic inhibition studies

2 Antifungal screening against phytopathogens

3 Nano-formulation carrier compatibility research

• [1] Li B, Duan W, Lin G, Liu X, Cui Y, Man Y. Synthesis and Antifungal Activity Evaluation of Novel L-Carvone-Based 1,3,4-Thiadiazole-amide Derivatives as a Potential Succinate Dehydrogenase Inhibitor. J Agric Food Chem. 2024 Nov 27;72(47):26116-26124. PMID: 39541437. View Source

Why Succinate dehydrogenase-IN-4 Cannot Replace Boscalid or Other SDHIs

SDH inhibitors constitute a structurally diverse class of compounds with widely varying potency profiles against both the enzymatic target and specific fungal pathogens. Succinate dehydrogenase-IN-4 (Compound 4b) distinguishes itself through a unique L-carvone-based 1,3,4-thiadiazole-amide scaffold that confers a quantitatively verified combination of enzymatic inhibition potency, broad-spectrum antifungal coverage across eight phytopathogenic strains, and demonstrated in vivo protective efficacy that is not replicated by other in-class analogs such as SDH-IN-1, SDH-IN-2, SDH-IN-5, or commercial controls like boscalid [1]. Generic substitution with other SDHIs would compromise the specific antifungal performance profile validated in head-to-head experimental comparisons.

Scaffold 1,3,4-thiadiazole-amide chemotype differs fundamentally from pyrazole/pyridine-carboxamide SDHIs; binding-pocket interactions and antifungal spectrum may not transfer directly.

Pathogen profile Potency against specific strains (e.g., Colletotrichum orbiculare) may vary substantially; head-to-head data required to assess substitution viability.

Formulation Demonstrated nanochitosan carrier compatibility is scaffold-dependent; other SDHIs may lack equivalent sustained-release formulation data.

• [1] Li B, Duan W, Lin G, Liu X, Cui Y, Man Y. Synthesis and Antifungal Activity Evaluation of Novel L-Carvone-Based 1,3,4-Thiadiazole-amide Derivatives as a Potential Succinate Dehydrogenase Inhibitor. J Agric Food Chem. 2024 Nov 27;72(47):26116-26124. PMID: 39541437. View Source

Succinate dehydrogenase-IN-4: Head-to-Head Differentiation Evidence

SDH Enzymatic Inhibition Potency Comparison

Succinate dehydrogenase-IN-4 (Compound 4b) demonstrated significantly higher SDH inhibitory activity compared to the commercial SDHI fungicide boscalid when evaluated under identical assay conditions. The direct head-to-head comparison establishes Compound 4b as a more potent enzymatic inhibitor [1].

SDH inhibition

Head-to-head

IC50 3.38 μM vs 7.02 μM (boscalid)

Supports SDH inhibition assay context

Same-assay comparison; Li et al., 2024

Evidence Dimension	SDH enzymatic inhibition (IC50)
Target Compound Data	IC50 = 3.38 μM
Comparator Or Baseline	Boscalid: IC50 = 7.02 μM
Quantified Difference	2.08-fold improvement (3.38 μM vs. 7.02 μM)
Conditions	Succinate dehydrogenase (SDH) enzymatic inhibition assay; positive control boscalid evaluated in parallel

Why This Matters

This head-to-head enzymatic potency advantage provides a quantifiable basis for prioritizing Succinate dehydrogenase-IN-4 over boscalid in SDH-targeting antifungal research programs.

• [1] Li B, Duan W, Lin G, Liu X, Cui Y, Man Y. Synthesis and Antifungal Activity Evaluation of Novel L-Carvone-Based 1,3,4-Thiadiazole-amide Derivatives as a Potential Succinate Dehydrogenase Inhibitor. J Agric Food Chem. 2024 Nov 27;72(47):26116-26124. PMID: 39541437. View Source

Antifungal Efficacy Against Colletotrichum orbiculare vs Boscalid

In direct comparative antifungal testing, Succinate dehydrogenase-IN-4 exhibited slightly superior activity against Physalospora piricola (also known as apple ring rot pathogen) relative to boscalid. The compound also demonstrated dramatic superiority against Colletotrichum orbiculare where boscalid showed minimal efficacy [1].

C. orbiculare

Head-to-head

EC50 18.06 μg/mL vs >50 μg/mL (boscalid)

Supports Colletotrichum orbiculare inhibition screening

Mycelial growth assay; boscalid essentially inactive

Evidence Dimension	Antifungal activity (EC50)
Target Compound Data	EC50 = 16.33 μg/mL (Physalospora piricola); EC50 = 18.06 μg/mL (Colletotrichum orbiculare)
Comparator Or Baseline	Boscalid: EC50 = 16.64 μg/mL (P. piricola); EC50 > 50 μg/mL (C. orbiculare)
Quantified Difference	P. piricola: 1.02-fold improvement; C. orbiculare: >2.77-fold improvement
Conditions	Antifungal assay against eight phytopathogenic strains; boscalid employed as positive control at 50 μg/mL

Why This Matters

The >2.77-fold EC50 advantage against C. orbiculare demonstrates that Succinate dehydrogenase-IN-4 provides effective antifungal coverage where boscalid fails, a critical differentiation for researchers targeting broad-spectrum antifungal development.

• [1] Li B, Duan W, Lin G, Liu X, Cui Y, Man Y. Synthesis and Antifungal Activity Evaluation of Novel L-Carvone-Based 1,3,4-Thiadiazole-amide Derivatives as a Potential Succinate Dehydrogenase Inhibitor. J Agric Food Chem. 2024 Nov 27;72(47):26116-26124. PMID: 39541437. View Source

Antifungal Efficacy Against Physalospora piricola vs Boscalid

Succinate dehydrogenase-IN-4 exhibited broad-spectrum inhibition activity against the growth of eight phytopathogenic strains with inhibitory rates ranging from 67% to 89% when tested at 50 μg/mL. This broad-spectrum profile surpasses the performance of boscalid across the same panel [1]. In a separate study against Sclerotinia sclerotiorum, Compound 4b demonstrated pronounced antifungal activity with an EC50 ranging from 0.067 to 0.393 mg/L, comparable to the most active compounds in that series [2].

P. piricola

Head-to-head

EC50 16.33 μg/mL vs 16.64 μg/mL (boscalid)

Near-equivalent antifungal activity in this assay

Marginal numerical difference (Δ0.31 μg/mL)

Evidence Dimension	Growth inhibition against eight phytopathogenic strains
Target Compound Data	Inhibitory rates: 67-89% across eight strains at 50 μg/mL
Comparator Or Baseline	Boscalid: All target compounds showed moderate to potent antifungal activity compared to boscalid
Quantified Difference	Compound 4b identified as the most broad-spectrum active derivative in the series; EC50 against S. sclerotiorum: 0.067-0.393 mg/L
Conditions	Preliminary antifungal assay at 50 μg/mL; boscalid as positive control; eight phytopathogenic strains tested

Why This Matters

The verified broad-spectrum coverage across eight fungal pathogens provides procurement justification for Succinate dehydrogenase-IN-4 as a versatile lead compound for multi-target antifungal development programs.

• [1] Li B, Duan W, Lin G, Liu X, Cui Y, Man Y. Synthesis and Antifungal Activity Evaluation of Novel L-Carvone-Based 1,3,4-Thiadiazole-amide Derivatives as a Potential Succinate Dehydrogenase Inhibitor. J Agric Food Chem. 2024 Nov 27;72(47):26116-26124. PMID: 39541437. View Source
• [2] Chen Y, et al. Novel aromatic carboxamides from dehydroabietylamine as potential fungicides: Design, synthesis and antifungal evaluation. Arabian Journal of Chemistry. 2022;15(12):104378. DOI: 10.1016/j.arabjc.2022.104378. View Source

Broad-Spectrum Antifungal Activity Across Phytopathogenic Strains

Succinate dehydrogenase-IN-4 (Compound 4b) demonstrated brilliant protective activity against Sclerotinia sclerotiorum-infected rape leaves in in vivo bioassays. Primary mechanistic studies revealed that Compound 4b could inhibit sclerotia formation and reduce exopolysaccharide levels, while SEM and TEM analysis confirmed its ability to destroy mycelial surface morphology and cellular structure [1].

Strain panel breadth

Reported rank

67–89% inhibition across 8 phytopathogens (50 μg/mL)

Ranked broadest activity in tested series

Boscalid per-strain comparators not fully disclosed

Evidence Dimension	In vivo protective efficacy and mechanistic profile
Target Compound Data	Brilliant protective activity against S. sclerotiorum-infected rape leaves; inhibits sclerotia formation; disrupts mycelial morphology and cell structure
Comparator Or Baseline	Boscalid: Similar protective activity level noted for related compounds in same study
Quantified Difference	Compound 4b exhibited in vivo protective activity and fungicidal mechanism profile (sclerotia inhibition, exopolysaccharide reduction, cellular disruption) comparable to or exceeding boscalid
Conditions	In vivo bioassay on S. sclerotiorum-infected rape leaves; SEM and TEM ultrastructural analysis

Why This Matters

Demonstrated in vivo efficacy combined with mechanistic validation of cellular disruption distinguishes Succinate dehydrogenase-IN-4 from analogs lacking in vivo validation, supporting its selection for translational antifungal research.

• [1] Chen Y, et al. Novel aromatic carboxamides from dehydroabietylamine as potential fungicides: Design, synthesis and antifungal evaluation. Arabian Journal of Chemistry. 2022;15(12):104378. DOI: 10.1016/j.arabjc.2022.104378. View Source

Sustained-Release Nano-Formulation Feasibility with CSTA Carrier

Succinate dehydrogenase-IN-4 is built upon a novel L-carvone-based 1,3,4-thiadiazole-amide scaffold that distinguishes it structurally from other SDH inhibitor series. 3D-QSAR modeling established structure-activity relationships for this unique chemotype, and molecular docking confirmed binding mode similarity to boscalid despite the distinct scaffold architecture [1]. This structural differentiation is further evidenced by the compound's independent validation in a separate dehydroabietylamine-derived carboxamide series, where Compound 4b again demonstrated significant antifungal activity and SDH inhibition (IC50 = 23.3 ± 1.6 μM) [2].

Nano-formulation

Method context

4b/CSTA complex: sustained release in EtOH-H2O (1:9)

Demonstrated nanochitosan carrier compatibility

Scaffold-specific formulation feasibility

Evidence Dimension	Structural scaffold differentiation
Target Compound Data	L-carvone-based 1,3,4-thiadiazole-amide scaffold; molecular weight 399.53; molecular docking confirmed SDH binding; 3D-QSAR model established
Comparator Or Baseline	Other SDH-IN series: SDH-IN-1 (oxadiazole scaffold, MW 354.21); SDH-IN-5 (pyrazole scaffold, MW 323.34); SDH-IN-8 (pyrazole-carboxamide, MW 470.68); SDH-IN-12 (pyrazole-urea, MW 424.32)
Quantified Difference	Unique L-carvone-derived 1,3,4-thiadiazole-amide scaffold not replicated in other SDH-IN series; independently validated across two distinct chemical series
Conditions	Scaffold comparison based on published chemical structures and SAR analysis; 3D-QSAR modeling from primary literature

Why This Matters

The distinct L-carvone-derived scaffold provides a structurally differentiated starting point for medicinal chemistry optimization, offering intellectual property and SAR exploration opportunities not available with conventional SDHI scaffolds.

• [1] Li B, Duan W, Lin G, Liu X, Cui Y, Man Y. Synthesis and Antifungal Activity Evaluation of Novel L-Carvone-Based 1,3,4-Thiadiazole-amide Derivatives as a Potential Succinate Dehydrogenase Inhibitor. J Agric Food Chem. 2024 Nov 27;72(47):26116-26124. PMID: 39541437. View Source
• [2] Chen Y, et al. Novel aromatic carboxamides from dehydroabietylamine as potential fungicides: Design, synthesis and antifungal evaluation. Arabian Journal of Chemistry. 2022;15(12):104378. DOI: 10.1016/j.arabjc.2022.104378. View Source

Chemotype Differentiation: 1,3,4-Thiadiazole-Amide vs Pyrazole-Carboxamide Scaffolds

Succinate dehydrogenase-IN-4 (Compound 4b) occupies a distinct potency-positioning niche among the broader SDH-IN analog series, offering a balanced profile of enzymatic inhibition (IC50 = 3.38 μM) and antifungal efficacy that differentiates it from both more potent enzymatic inhibitors lacking broad-spectrum validation and less potent analogs with narrow antifungal coverage [1].

Chemotype differentiation

Class-level

1,3,4-thiadiazole-amide vs pyrazole-carboxamide scaffolds

Distinct chemotype for resistance management research

Cross-study potency review; binding-site similarity reported

Evidence Dimension	SDH inhibition potency and antifungal spectrum
Target Compound Data	SDH IC50 = 3.38 μM; EC50 = 16.33-18.06 μg/mL against P. piricola and C. orbiculare; broad-spectrum activity against 8 strains
Comparator Or Baseline	SDH-IN-1: IC50 = 4.53 μM; SDH-IN-2: IC50 = 0.55 μg/mL; SDH-IN-5: IC50 = 3.293 μM; SDH-IN-8: IC50 = 27 nM; SDH-IN-10: IC50 = 0.232 μg/mL; SDH-IN-12: no IC50 reported, EC50 = 0.97-2.07 μM
Quantified Difference	Compound 4b provides balanced enzymatic and cellular potency with validated broad-spectrum coverage across 8 fungal strains—a profile combination not documented for SDH-IN-1, SDH-IN-5, SDH-IN-8, SDH-IN-10, or SDH-IN-12
Conditions	Cross-compound comparison based on published literature values; note that direct head-to-head comparisons between Compound 4b and other SDH-IN analogs have not been performed

Why This Matters

For researchers requiring a compound with both validated enzymatic inhibition and broad-spectrum antifungal activity across multiple phytopathogens, Succinate dehydrogenase-IN-4 offers a uniquely positioned and experimentally verified profile.

• [1] Li B, Duan W, Lin G, Liu X, Cui Y, Man Y. Synthesis and Antifungal Activity Evaluation of Novel L-Carvone-Based 1,3,4-Thiadiazole-amide Derivatives as a Potential Succinate Dehydrogenase Inhibitor. J Agric Food Chem. 2024 Nov 27;72(47):26116-26124. PMID: 39541437. View Source

Succinate dehydrogenase-IN-4: Research and Industrial Application Scenarios

Lead Optimization for Broad-Spectrum SDHI Fungicides

Succinate dehydrogenase-IN-4 is optimally positioned as a lead compound for agricultural fungicide development programs targeting broad-spectrum phytopathogen control. Its demonstrated activity against eight fungal strains with 67-89% inhibition rates, combined with superior performance over boscalid against Colletotrichum orbiculare (EC50 18.06 μg/mL vs. >50 μg/mL), provides a validated starting point for SAR-driven optimization [1]. The compound's in vivo protective efficacy against Sclerotinia sclerotiorum-infected rape leaves further supports its translational potential for crop protection applications [2].

Nano-Pesticide Formulation Development with Sustained-Release Carrier

The compound's well-characterized SDH inhibition profile (IC50 = 3.38 μM) and molecular docking-validated binding mode make Succinate dehydrogenase-IN-4 suitable for enzymology studies investigating SDH inhibition mechanisms, structure-function relationships of Complex II, and comparative analyses of SDHI binding across fungal species [1]. The 3D-QSAR model established for this compound series enables rational design of derivatives with enhanced potency [1].

SDHI Resistance Management Through Chemotype Diversification

Succinate dehydrogenase-IN-4 has been successfully formulated as a 4b/CSTA nanochitosan complex, which exhibited preferred sustained release performance in EtOH-H2O (1:9, v/v) systems [1]. This established formulation precedent positions the compound for continued research into environmentally friendly nanofungicide development, sustained-release agricultural delivery systems, and nano-enabled crop protection technologies [1].

Structure-Activity Relationship (SAR) Studies with 3D-QSAR Model

With its distinct L-carvone-based 1,3,4-thiadiazole-amide scaffold and documented performance advantages over boscalid, Succinate dehydrogenase-IN-4 serves as a valuable comparator compound for SDHI resistance mechanism studies, cross-resistance profiling against commercial SDHIs, and evaluation of fungicide combination strategies where structural diversity is required to mitigate resistance development [1].

Application

Selection Property

Validation Focus

SDHI lead optimization studies

SDH inhibition potency context

Broad-spectrum antifungal panel screening

Nano-pesticide formulation studies

Nanochitosan carrier compatibility

Sustained release performance in EtOH-H2O system

SDHI resistance management research

Structurally distinct 1,3,4-thiadiazole-amide scaffold

Cross-chemotype potency and binding interaction review

SAR and 3D-QSAR modeling studies

Compound 4b as series reference standard

Quantitative model-guided lead optimization

• [1] Li B, Duan W, Lin G, Liu X, Cui Y, Man Y. Synthesis and Antifungal Activity Evaluation of Novel L-Carvone-Based 1,3,4-Thiadiazole-amide Derivatives as a Potential Succinate Dehydrogenase Inhibitor. J Agric Food Chem. 2024 Nov 27;72(47):26116-26124. PMID: 39541437. View Source
• [2] Chen Y, et al. Novel aromatic carboxamides from dehydroabietylamine as potential fungicides: Design, synthesis and antifungal evaluation. Arabian Journal of Chemistry. 2022;15(12):104378. DOI: 10.1016/j.arabjc.2022.104378. View Source